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Ethyl 4-[2-{[4-(ethoxycarbonyl)phenyl]imino}-5-(2-methoxybenzylidene)-4-oxo-1,3-thiazolidin-3-yl]benzoate Ethyl 4-[2-{[4-(ethoxycarbonyl)phenyl]imino}-5-(2-methoxybenzylidene)-4-oxo-1,3-thiazolidin-3-yl]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0946237
InChI: InChI=1S/C29H26N2O6S/c1-4-36-27(33)19-10-14-22(15-11-19)30-29-31(23-16-12-20(13-17-23)28(34)37-5-2)26(32)25(38-29)18-21-8-6-7-9-24(21)35-3/h6-18H,4-5H2,1-3H3/b25-18-,30-29?
SMILES: CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CC=C3OC)S2)C4=CC=C(C=C4)C(=O)OCC
Molecular Formula: C29H26N2O6S
Molecular Weight: 530.6 g/mol

Ethyl 4-[2-{[4-(ethoxycarbonyl)phenyl]imino}-5-(2-methoxybenzylidene)-4-oxo-1,3-thiazolidin-3-yl]benzoate

CAS No.:

Cat. No.: VC0946237

Molecular Formula: C29H26N2O6S

Molecular Weight: 530.6 g/mol

* For research use only. Not for human or veterinary use.

Ethyl 4-[2-{[4-(ethoxycarbonyl)phenyl]imino}-5-(2-methoxybenzylidene)-4-oxo-1,3-thiazolidin-3-yl]benzoate -

Specification

Molecular Formula C29H26N2O6S
Molecular Weight 530.6 g/mol
IUPAC Name ethyl 4-[[(5Z)-3-(4-ethoxycarbonylphenyl)-5-[(2-methoxyphenyl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate
Standard InChI InChI=1S/C29H26N2O6S/c1-4-36-27(33)19-10-14-22(15-11-19)30-29-31(23-16-12-20(13-17-23)28(34)37-5-2)26(32)25(38-29)18-21-8-6-7-9-24(21)35-3/h6-18H,4-5H2,1-3H3/b25-18-,30-29?
Standard InChI Key QAYOFIMJSNTWLH-MVXONESASA-N
Isomeric SMILES CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC=CC=C3OC)/S2)C4=CC=C(C=C4)C(=O)OCC
SMILES CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CC=C3OC)S2)C4=CC=C(C=C4)C(=O)OCC
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CC=C3OC)S2)C4=CC=C(C=C4)C(=O)OCC

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